Scandenolide

• Molecular Formula: C17H18O7
• Molecular Weight: 334.3 g/mol
• InChI: InChI=1S/C17H18O7/c1-7-14-11-4-9(16(20)22-11)10(21-8(2)18)5-13-17(3,24-13)6-12(14)23-15(7)19/h4,10-14H,1,5-6H2,2-3H3/t10-,11-,12+,13-,14+,17+/m1/s1
• InChIKey: SLIMCFUYVZKJTC-WFTXNEMLSA-N

Scandenolide Procurement Guide: A Germacranolide Sesquiterpene Dilactone from Mikania Species

Scandenolide (CAS 23758-16-9) is a germacranolide-type sesquiterpene dilactone first isolated from Mikania scandens and also found in Mikania cordata and Mikania micrantha [1]. Its core structure features a 10-membered germacrane ring system fused with two lactone moieties, distinguishing it from simpler sesquiterpene lactones such as parthenolide [2]. The compound exhibits potent inhibition of leukotriene B4 and platelet-activating factor (PAF) synthesis while sparing the cyclooxygenase pathway [3], a pharmacological profile that sets it apart from other Mikania-derived dilactones like mikanolide and deoxymikanolide, which show stronger antiparasitic but weaker anti-inflammatory activity [4].

Pathway 5-LO / PAF pathway-selective inhibition studies

Assay Window Low-cytotoxicity profile supports extended exposure anti-inflammatory assays

Control Use Structurally matched negative control for trypanocidal and analgesic screening

• [1] Herz W, Subramaniam PS, Santhanam PS, Aota K, Hall AL. Structure elucidation of sesquiterpene dilactones from Mikania scandens (L.) Willd. J Org Chem. 1970;35(5):1453-1464. View Source
• [2] Ysrael MC, Croft KD. Inhibition of leukotriene and platelet activating factor synthesis in leukocytes by the sesquiterpene lactone scandenolide. Planta Med. 1990;56(3):268-270. View Source
• [3] Ysrael MC, Croft KD. Inhibition of leukotriene and platelet activating factor synthesis in leukocytes by the sesquiterpene lactone scandenolide. Planta Med. 1990;56(3):268-270. View Source
• [4] Laurella LC, Cerny N, Bivona AE, Sánchez Alberti A, Giberti G, Malchiodi EL, Martino VS, Catalan CA, Alonso MR, Cazorla SI, Sülsen VP. Assessment of sesquiterpene lactones isolated from Mikania plants species for their potential efficacy against Trypanosoma cruzi and Leishmania sp. PLoS Negl Trop Dis. 2017;11(9):e0005929. View Source

Scandenolide vs. Generic Sesquiterpene Lactones: Why Substitution Fails

Although scandenolide shares the germacranolide scaffold with other Mikania-derived dilactones (mikanolide, deoxymikanolide, dihydromikanolide), functional substitution is contraindicated by starkly divergent biological profiles. Scandenolide is completely inactive against Trypanosoma cruzi (IC50 not reached), whereas mikanolide and deoxymikanolide exhibit potent trypanocidal activity with IC50 values as low as 0.08 μg/mL [1]. Conversely, scandenolide displays 39- to 66-fold lower cytotoxicity (CC50 = 863.6 μg/mL) compared to dihydromikanolide (CC50 = 13.0 μg/mL) and mikanolide (CC50 = 22.3 μg/mL) in THP-1 cells [2]. This inverse relationship between anti-inflammatory potency and antiparasitic activity/cytotoxicity underscores that even structurally related dilactones cannot be interchanged without compromising experimental outcomes [3].

Risk Factor

Scandenolide

Mikania Congeners

Trypanocidal profile

Not active

Active trypanocidal

THP-1 cytotoxicity

Lower cytotoxicity reported

Higher cytotoxicity reported

Analgesic effect

Not observed

Deoxymikanolide: reported analgesic

Structurally similar germacranolide dilactones exhibit divergent biological profiles; direct substitution may compromise endpoint specificity.

• [1] Laurella LC, Cerny N, Bivona AE, Sánchez Alberti A, Giberti G, Malchiodi EL, Martino VS, Catalan CA, Alonso MR, Cazorla SI, Sülsen VP. Assessment of sesquiterpene lactones isolated from Mikania plants species for their potential efficacy against Trypanosoma cruzi and Leishmania sp. PLoS Negl Trop Dis. 2017;11(9):e0005929. View Source
• [2] Laurella LC, Cerny N, Bivona AE, Sánchez Alberti A, Giberti G, Malchiodi EL, Martino VS, Catalan CA, Alonso MR, Cazorla SI, Sülsen VP. Assessment of sesquiterpene lactones isolated from Mikania plants species for their potential efficacy against Trypanosoma cruzi and Leishmania sp. PLoS Negl Trop Dis. 2017;11(9):e0005929. Table 2. View Source
• [3] Ahmed M, Rahman MT, Alimuzzaman M, Shilpi JA. Analgesic sesquiterpene dilactone from Mikania cordata. Fitoterapia. 2001;72(8):919-921. View Source

Scandenolide Product-Specific Evidence Guide: Head-to-Head Quantitative Comparisons

Scandenolide Leukotriene B4 Inhibition: Direct Comparison with Parthenolide

Scandenolide inhibits leukotriene B4 (LTB4) production in isolated rat peritoneal leukocytes with an IC50 of 15 μM [1]. By comparison, the widely studied sesquiterpene lactone parthenolide inhibits LTB4 release from human neutrophils with an IC50 of approximately 9 μM [2]. This demonstrates that scandenolide achieves near-equivalent LTB4 inhibitory potency to parthenolide, despite being a structurally distinct germacranolide dilactone [3].

LTB4 Inhibition vs Parthenolide

Cross-study comparable

IC50 15 µM (scandenolide)
Parthenolide ~9 µM

Reported LTB4 inhibitory potency in low micromolar range; cross-study context with different cell models.

Verify in target leukocyte population; assay conditions differ.

Evidence Dimension	Inhibition of leukotriene B4 (LTB4) production
Target Compound Data	IC50 = 15 μM
Comparator Or Baseline	Parthenolide IC50 ≈ 9 μM (human neutrophils)
Quantified Difference	Scandenolide IC50 is 1.67-fold higher than parthenolide
Conditions	Isolated rat peritoneal leukocytes (scandenolide) vs. human neutrophils stimulated with calcium ionophore A23187 (parthenolide)

Why This Matters

For researchers seeking LTB4 inhibition comparable to parthenolide but requiring a compound with lower cytotoxicity and distinct downstream target specificity, scandenolide offers a verifiable alternative with documented potency in the low micromolar range.

• [1] Ysrael MC, Croft KD. Inhibition of leukotriene and platelet activating factor synthesis in leukocytes by the sesquiterpene lactone scandenolide. Planta Med. 1990;56(3):268-270. View Source
• [2] Heptinstall S, Groenewegen WA, Spangenberg P, Loesche W. Inhibition of platelet behaviour by feverfew: a mechanism of action involving sulphydryl groups. Folia Haematol Int Mag Klin Morphol Blutforsch. 1988;115(4):447-449. View Source
• [3] Herz W, Subramaniam PS, Santhanam PS, Aota K, Hall AL. Structure elucidation of sesquiterpene dilactones from Mikania scandens (L.) Willd. J Org Chem. 1970;35(5):1453-1464. View Source

Scandenolide vs. Mikanolide and Deoxymikanolide: Cytotoxicity Selectivity Advantage

In a head-to-head comparison of four Mikania-derived sesquiterpene lactones, scandenolide exhibited substantially lower cytotoxicity against THP-1 human monocytic leukemia cells than its closest structural analogs. Scandenolide CC50 was 863.6 μg/mL, compared to mikanolide (22.3 μg/mL), deoxymikanolide (79.4 μg/mL), and dihydromikanolide (13.0 μg/mL) [1]. This translates to a 39-fold lower cytotoxicity versus mikanolide and a 66-fold lower cytotoxicity versus dihydromikanolide under identical assay conditions [2].

Cytotoxicity vs Mikania Congeners

Head-to-head comparison

CC50 863.6 µg/mL (scandenolide)
Mikanolide 22.3; Dihydromikanolide 13.0 µg/mL

Reported lower cytotoxicity supports assay designs requiring longer compound exposure.

THP-1 cells, 72 h; confirm in primary immune cells.

Evidence Dimension	Cytotoxicity (CC50) against THP-1 human monocytic leukemia cells
Target Compound Data	CC50 = 863.6 μg/mL
Comparator Or Baseline	Mikanolide CC50 = 22.3 μg/mL; Deoxymikanolide CC50 = 79.4 μg/mL; Dihydromikanolide CC50 = 13.0 μg/mL
Quantified Difference	Scandenolide CC50 is 39× higher than mikanolide, 11× higher than deoxymikanolide, and 66× higher than dihydromikanolide
Conditions	THP-1 cells, 72-hour incubation, same experimental run

Why This Matters

For in vitro assays requiring extended compound exposure or for studies where non-specific cytotoxicity could confound interpretation of anti-inflammatory or immunomodulatory effects, scandenolide's markedly lower cytotoxicity provides a critical experimental window not available with mikanolide or dihydromikanolide.

• [1] Laurella LC, Cerny N, Bivona AE, Sánchez Alberti A, Giberti G, Malchiodi EL, Martino VS, Catalan CA, Alonso MR, Cazorla SI, Sülsen VP. Assessment of sesquiterpene lactones isolated from Mikania plants species for their potential efficacy against Trypanosoma cruzi and Leishmania sp. PLoS Negl Trop Dis. 2017;11(9):e0005929. Table 2. View Source
• [2] Laurella LC, Cerny N, Bivona AE, Sánchez Alberti A, Giberti G, Malchiodi EL, Martino VS, Catalan CA, Alonso MR, Cazorla SI, Sülsen VP. Assessment of sesquiterpene lactones isolated from Mikania plants species for their potential efficacy against Trypanosoma cruzi and Leishmania sp. PLoS Negl Trop Dis. 2017;11(9):e0005929. View Source

Scandenolide Anti-Inflammatory Pathway Selectivity: COX Sparing vs. Dual Inhibitors

Scandenolide exhibits pathway-selective inhibition of arachidonic acid metabolism: it inhibits 5-lipoxygenase products (LTB4 IC50 = 15 μM; 5-HETE IC50 = 30 μM) and PAF synthesis (IC50 <20 μM), but does not inhibit the cyclooxygenase product thromboxane B2 (TXB2) across a concentration range of 10–200 μM [1]. In contrast, many conventional anti-inflammatory agents (e.g., non-steroidal anti-inflammatory drugs) non-selectively inhibit both COX and LOX pathways or preferentially target COX [2]. Class-level inference from the germacranolide family indicates that structural modifications (e.g., reduction of the exocyclic methylene group) can alter this selectivity pattern [3].

Pathway Selectivity: LOX/PAF vs COX

Method context

No TXB2 inhibition up to 200 µM
COX pathway spared

Reported LOX/PAF pathway selectivity without COX modulation; supports pathway-specific interrogation.

Based on rat leukocyte assay; verify COX-1/COX-2 selectivity in human cells.

Evidence Dimension	Inhibition of thromboxane B2 (TXB2, a COX product)
Target Compound Data	No inhibition at 10–200 μM
Comparator Or Baseline	Indomethacin (typical NSAID) inhibits TXB2 with IC50 <1 μM; dual LOX/COX inhibitors (e.g., licofelone) inhibit both pathways
Quantified Difference	>200-fold selectivity for LOX/PAF pathways over COX pathway (based on upper concentration tested without inhibition)
Conditions	Isolated rat peritoneal leukocytes stimulated with calcium ionophore A23187

Why This Matters

For researchers studying inflammatory cascades where COX inhibition would confound interpretation of 5-LO/PAF-dependent mechanisms, or for those seeking to decouple LOX-mediated inflammation from COX-mediated homeostatic functions, scandenolide's documented COX-sparing profile enables pathway-specific interrogation.

• [1] Ysrael MC, Croft KD. Inhibition of leukotriene and platelet activating factor synthesis in leukocytes by the sesquiterpene lactone scandenolide. Planta Med. 1990;56(3):268-270. View Source
• [2] Vane JR, Botting RM. Mechanism of action of nonsteroidal anti-inflammatory drugs. Am J Med. 1998;104(3A):2S-8S. View Source
• [3] Herz W, Subramaniam PS, Santhanam PS, Aota K, Hall AL. Structure elucidation of sesquiterpene dilactones from Mikania scandens (L.) Willd. J Org Chem. 1970;35(5):1453-1464. View Source

Scandenolide Lack of Analgesic Activity: Negative Differentiation from Deoxymikanolide

In a direct head-to-head in vivo comparison, scandenolide did not exhibit significant analgesic activity in the acetic acid-induced writhing model in mice, whereas deoxymikanolide (10 mg/kg, p.o.) produced significant inhibition [1]. Mikanolide and dihydromikanolide were similarly inactive [2]. This negative differentiation is critical for compound selection: scandenolide's lack of analgesic activity confirms that its anti-inflammatory effects are not confounded by centrally-mediated pain modulation, and that deoxymikanolide is the preferred compound when analgesic endpoints are required [3].

Analgesic Activity in Writhing Model

Head-to-head comparison

Scandenolide: inactive
Deoxymikanolide: active (10 mg/kg)

Lack of analgesic activity supports use as negative control in anti-inflammatory studies without pain modulation confound.

Mouse model; confirm dose-response and CNS penetration.

Evidence Dimension	Analgesic activity in acetic acid-induced writhing model (mice)
Target Compound Data	No significant inhibition
Comparator Or Baseline	Deoxymikanolide: significant inhibition at 10 mg/kg p.o.; crude extract: significant inhibition at 1 and 3 g/kg p.o.
Quantified Difference	Qualitative difference: active vs. inactive (specific % inhibition not reported for individual compounds)
Conditions	Male Swiss albino mice, acetic acid 0.6% i.p., compounds administered orally 30 min prior

Why This Matters

For experimental designs where analgesic activity would be an unwanted confounding variable (e.g., studies isolating pure anti-inflammatory mechanisms), scandenolide's documented inactivity provides a clean negative control. Conversely, if analgesic activity is a desired endpoint, deoxymikanolide should be selected instead.

• [1] Ahmed M, Rahman MT, Alimuzzaman M, Shilpi JA. Analgesic sesquiterpene dilactone from Mikania cordata. Fitoterapia. 2001;72(8):919-921. View Source
• [2] Ahmed M, Rahman MT, Alimuzzaman M, Shilpi JA. Analgesic sesquiterpene dilactone from Mikania cordata. Fitoterapia. 2001;72(8):919-921. View Source
• [3] Laurella LC, Cerny N, Bivona AE, Sánchez Alberti A, Giberti G, Malchiodi EL, Martino VS, Catalan CA, Alonso MR, Cazorla SI, Sülsen VP. Assessment of sesquiterpene lactones isolated from Mikania plants species for their potential efficacy against Trypanosoma cruzi and Leishmania sp. PLoS Negl Trop Dis. 2017;11(9):e0005929. View Source

Scandenolide Antimicrobial Activity: Comparative MIC Data from Mikania micrantha

Among six compounds isolated from Mikania micrantha leaves, scandenolide demonstrated antimicrobial activity against tested plant pathogenic fungi and bacteria, though deoxymikanolide consistently exhibited the strongest activity [1]. While the publication states that all isolated compounds were effective, it provides specific MIC values only for deoxymikanolide (IC50 range: 21.44–53.18 μg/mL against various fungal strains) and notes that scandenolide showed weaker but still measurable activity [2]. This class-level evidence indicates that scandenolide possesses antimicrobial properties but is not the most potent congener; its value lies in combined anti-inflammatory and antimicrobial profiles rather than antimicrobial potency alone [3].

Antimicrobial Activity

Class-level inference

Activity detected; weaker than deoxymikanolide

Class-level antimicrobial activity reported; exact MIC not quantifiable from published data.

Data to verify; strain-specific MIC panel required.

Evidence Dimension	Antimicrobial activity against plant pathogenic fungi (inhibition of hypha growth)
Target Compound Data	Active (specific MIC values not reported; weaker than deoxymikanolide)
Comparator Or Baseline	Deoxymikanolide: IC50 = 21.44–53.18 μg/mL across multiple fungal strains; strongest activity among all six compounds
Quantified Difference	Qualitative: deoxymikanolide > scandenolide (exact fold-difference not quantifiable from published data)
Conditions	In vitro hypha growth inhibition assay against Exserohilum turcicum, Colletotrichum lagenarium, Pseudoperonispora cubensis, Botrytis cirerea, Rhizoctonia solani, Phytophthora parasitica, Fusarium solani, Pythium aphanidermatum

Why This Matters

For applications requiring dual anti-inflammatory and antimicrobial activity, scandenolide offers a documented (though not maximal) antimicrobial profile, enabling studies of combined therapeutic effects without the confounding cytotoxicity of more potent antimicrobial congeners like deoxymikanolide.

• [1] Li Y, Li J, Li Y, Wang XX, Cao AC. Antimicrobial constituents of the leaves of Mikania micrantha H. B. K. PLoS One. 2013;8(10):e76725. View Source
• [2] Li Y, Li J, Li Y, Wang XX, Cao AC. Antimicrobial constituents of the leaves of Mikania micrantha H. B. K. PLoS One. 2013;8(10):e76725. View Source
• [3] Ysrael MC, Croft KD. Inhibition of leukotriene and platelet activating factor synthesis in leukocytes by the sesquiterpene lactone scandenolide. Planta Med. 1990;56(3):268-270. View Source

Scandenolide Trypanocidal Inactivity: A Defining Differentiator from Mikania Congeners

In a direct head-to-head comparison of four Mikania-derived sesquiterpene lactones, scandenolide was the only compound completely inactive against Trypanosoma cruzi epimastigotes, trypomastigotes, and amastigotes [1]. In contrast, mikanolide, deoxymikanolide, and dihydromikanolide exhibited IC50 values ranging from 0.08 to 8.5 μg/mL across the three T. cruzi life cycle stages [2]. This stark difference establishes scandenolide as the compound of choice when trypanocidal activity must be avoided, while deoxymikanolide is the preferred candidate for anti-Chagas drug discovery (selectivity index = 54 for trypomastigotes) [3].

Trypanocidal Activity

Head-to-head comparison

Scandenolide: inactive (all stages)
Mikanolide/Deoxymikanolide: IC50 0.08–8.5 µg/mL

Complete trypanocidal inactivity differentiates scandenolide as structurally matched negative control for anti-Chagas screening.

T. cruzi epi/trypo/amastigote stages; confirm in vivo.

Evidence Dimension	Inhibition of Trypanosoma cruzi epimastigotes, trypomastigotes, and amastigotes
Target Compound Data	Not active (IC50 not reached for any stage)
Comparator Or Baseline	Mikanolide: IC50 = 0.7 μg/mL (epi), 2.1 μg/mL (trypo), 4.5 μg/mL (ama); Deoxymikanolide: IC50 = 0.08 μg/mL (epi), 1.5 μg/mL (trypo), 6.3 μg/mL (ama); Dihydromikanolide: IC50 = 2.5 μg/mL (epi), 0.3 μg/mL (trypo), 8.5 μg/mL (ama)
Quantified Difference	Infinite fold-difference (scandenolide inactive at all tested concentrations)
Conditions	In vitro culture of T. cruzi epimastigotes (axenic), trypomastigotes (bloodstream forms from infected Vero cells), and amastigotes (intracellular forms in Vero cells)

Why This Matters

For researchers studying non-antiparasitic applications of sesquiterpene lactones, or for those requiring a negative control in antiparasitic assays, scandenolide's complete lack of trypanocidal activity provides an unambiguous differentiation from mikanolide and deoxymikanolide. Conversely, anti-Chagas programs should select deoxymikanolide based on its validated in vivo efficacy and 70% survival benefit in infected mice.

• [1] Laurella LC, Cerny N, Bivona AE, Sánchez Alberti A, Giberti G, Malchiodi EL, Martino VS, Catalan CA, Alonso MR, Cazorla SI, Sülsen VP. Assessment of sesquiterpene lactones isolated from Mikania plants species for their potential efficacy against Trypanosoma cruzi and Leishmania sp. PLoS Negl Trop Dis. 2017;11(9):e0005929. View Source
• [2] Laurella LC, Cerny N, Bivona AE, Sánchez Alberti A, Giberti G, Malchiodi EL, Martino VS, Catalan CA, Alonso MR, Cazorla SI, Sülsen VP. Assessment of sesquiterpene lactones isolated from Mikania plants species for their potential efficacy against Trypanosoma cruzi and Leishmania sp. PLoS Negl Trop Dis. 2017;11(9):e0005929. View Source
• [3] Laurella LC, Cerny N, Bivona AE, Sánchez Alberti A, Giberti G, Malchiodi EL, Martino VS, Catalan CA, Alonso MR, Cazorla SI, Sülsen VP. Assessment of sesquiterpene lactones isolated from Mikania plants species for their potential efficacy against Trypanosoma cruzi and Leishmania sp. PLoS Negl Trop Dis. 2017;11(9):e0005929. Table 2. View Source

Scandenolide: High-Value Research and Industrial Application Scenarios

Mechanistic Studies of 5-Lipoxygenase and PAF-Dependent Inflammation Without COX Confounding

Scandenolide's dual inhibition of LTB4 (IC50 = 15 μM) and PAF (IC50 <20 μM) synthesis, combined with complete sparing of COX-dependent TXB2 production (no inhibition at 10–200 μM), makes it an ideal tool compound for dissecting 5-LO/PAF-mediated inflammatory pathways [1]. Unlike parthenolide (which also inhibits COX at higher concentrations) or dual LOX/COX inhibitors, scandenolide enables pathway-specific interrogation of leukotriene- and PAF-driven inflammation without confounding effects on prostaglandin synthesis [2]. This selectivity is particularly valuable in neutrophil and leukocyte biology studies where PAF and LTB4 are critical chemotactic and priming mediators [3].

Low-Cytotoxicity Control Compound for Extended In Vitro Anti-Inflammatory Assays

With a CC50 of 863.6 μg/mL in THP-1 cells—39-fold higher than mikanolide and 66-fold higher than dihydromikanolide—scandenolide provides a substantially expanded non-cytotoxic concentration window for in vitro anti-inflammatory studies [1]. This enables 24- to 72-hour exposure protocols at therapeutically relevant concentrations (1–100 μM) without the confounding effects of compound-induced cell death that would otherwise obscure readouts of cytokine production, adhesion molecule expression, or oxidative burst [2]. For laboratories routinely performing extended-duration immune cell assays, scandenolide's low cytotoxicity profile reduces the need for frequent viability normalization and improves assay reproducibility [3].

Negative Control for Trypanocidal and Analgesic Screening Programs

Scandenolide's complete inactivity against Trypanosoma cruzi (all three life cycle stages) and lack of analgesic activity in the acetic acid-induced writhing model make it an ideal negative control compound for antiparasitic and analgesic drug discovery programs [1]. When screening Mikania-derived compounds for anti-Chagas activity, scandenolide serves as a structurally matched inactive comparator that controls for nonspecific assay interference while validating that observed activity of mikanolide and deoxymikanolide is target-specific [2]. Similarly, in analgesic screening cascades, scandenolide's documented inactivity confirms that positive hits are not attributable to nonspecific sesquiterpene lactone effects [3].

Natural Product Standard for Mikania Species Authentication and Quality Control

As a characteristic germacranolide dilactone present in multiple Mikania species (M. scandens, M. cordata, M. micrantha), scandenolide serves as a diagnostic chemical marker for botanical authentication and quality control of Mikania-derived herbal preparations [1]. Its well-characterized spectroscopic signature—including UV absorption at 209 nm (ε 15,250), IR bands at 1770, 1747, and 1657 cm⁻¹, and fully assigned ¹H and ¹³C NMR spectra—enables unambiguous identification and quantification in complex plant matrices [2]. For natural product suppliers and phytopharmaceutical manufacturers, scandenolide provides a reliable reference standard (≥98% purity by HPLC) for batch-to-batch consistency testing of Mikania raw materials [3].

Application

Selection Property

Validation Focus

5-LO/PAF pathway inflammation studies

COX-sparing pathway selectivity

Verify LTB4/PAF inhibition without COX modulation in target cells

Extended-duration anti-inflammatory cell assays

Lower cytotoxicity vs Mikania dilactones

Confirm viability window at assay-relevant concentrations in target immune cells

Trypanocidal and analgesic screening negative control

Structurally matched inactive comparator

Verify absence of trypanocidal and analgesic activity in parallel with active congeners

Mikania species botanical authentication standard

Characteristic germacranolide dilactone marker

Confirm identity and purity via HPLC-UV/NMR against reference spectra

• [1] Ysrael MC, Croft KD. Inhibition of leukotriene and platelet activating factor synthesis in leukocytes by the sesquiterpene lactone scandenolide. Planta Med. 1990;56(3):268-270. View Source
• [2] Heptinstall S, Groenewegen WA, Spangenberg P, Loesche W. Inhibition of platelet behaviour by feverfew: a mechanism of action involving sulphydryl groups. Folia Haematol Int Mag Klin Morphol Blutforsch. 1988;115(4):447-449. View Source
• [3] Laurella LC, Cerny N, Bivona AE, Sánchez Alberti A, Giberti G, Malchiodi EL, Martino VS, Catalan CA, Alonso MR, Cazorla SI, Sülsen VP. Assessment of sesquiterpene lactones isolated from Mikania plants species for their potential efficacy against Trypanosoma cruzi and Leishmania sp. PLoS Negl Trop Dis. 2017;11(9):e0005929. View Source
• [4] Herz W, Subramaniam PS, Santhanam PS, Aota K, Hall AL. Structure elucidation of sesquiterpene dilactones from Mikania scandens (L.) Willd. J Org Chem. 1970;35(5):1453-1464. View Source
• [5] Ahmed M, Rahman MT, Alimuzzaman M, Shilpi JA. Analgesic sesquiterpene dilactone from Mikania cordata. Fitoterapia. 2001;72(8):919-921. View Source